molecular formula C9H5NO8 B8670007 2-nitrobenzene-1,3,5-tricarboxylic Acid

2-nitrobenzene-1,3,5-tricarboxylic Acid

Cat. No.: B8670007
M. Wt: 255.14 g/mol
InChI Key: BOUYXKZEBJHJBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Nitrobenzene-1,3,5-tricarboxylic acid is a nitro-substituted derivative of benzene-1,3,5-tricarboxylic acid (trimesic acid). The compound features three carboxylic acid groups at the 1, 3, and 5 positions of the benzene ring, with a nitro (-NO₂) group at the 2-position. This substitution introduces strong electron-withdrawing effects, significantly altering the compound’s acidity, solubility, and reactivity compared to its parent structure. Potential applications include catalysis, metal-organic framework (MOF) design, and chemical sensing, leveraging the nitro group’s redox activity and electronic influence.

Properties

Molecular Formula

C9H5NO8

Molecular Weight

255.14 g/mol

IUPAC Name

2-nitrobenzene-1,3,5-tricarboxylic acid

InChI

InChI=1S/C9H5NO8/c11-7(12)3-1-4(8(13)14)6(10(17)18)5(2-3)9(15)16/h1-2H,(H,11,12)(H,13,14)(H,15,16)

InChI Key

BOUYXKZEBJHJBT-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1C(=O)O)[N+](=O)[O-])C(=O)O)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Table 1. Comparative Analysis of Tricarboxylic Acid Derivatives

Compound Name CAS Number Molecular Weight (g/mol) Key Applications References
Benzene-1,3,5-tricarboxylic acid 554-95-0 210.14 MOFs, catalysis
2-Hydroxybenzene-1,3,5-tricarboxylic acid Not available ~226.14 Chromatography studies
2-Bromo-benzene-1,3,5-tricarboxylic acid 13520-03-1 313.96 Halogenated MOF research
2-Nitrobenzene-1,3,5-tricarboxylic acid Not available 255.13 Theoretical sensing applications N/A

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